Cas no 3685-05-0 ([1,1'-Biphenyl]-2,2'-diamine,6,6'-dimethyl-, (1S)-)

• Product name: [1,1'-Biphenyl]-2,2'-diamine,6,6'-dimethyl-, (1S)-
• CAS No: 3685-05-0
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 296316
• PubChem ID: 882241

[1,1'-Biphenyl]-2,2'-diamine,6,6'-dimethyl-, (1S)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,2'-diamine,6,6'-dimethyl-, (1S)-
• (+/-)-2,2'-diamino-6,6'-dimethylbiphenyl
• (S)-(-)-6,6'-DiMethyl-2,2'-biphenyldiaMine
• (S)-(-)-2,2'-Diamino-6,6'-dimethylbiphenyl
• (S)-2,2'-Diamino-6,6'-dimethyl-1,1'-biphenyl
• (S)-2,2'-Diamino-6,6'-dimethylbiphenyl
• [1,1'-Biphenyl]-2,2'-diamine, 6,6'-dimethyl-, (S)-
• 2,2'-Biphenyldiamine,6,6'-dimethyl-, (S)- (8CI)
• 2,2'-Diamino-6,6'-dimethyl-biphenyl
• MFCD00114959
• SB79239
• (+/-)-2,2'-Diamino-6,6'-dimethyl-biphenyl
• (S)-(-)-6,6'-Dimethyl-2,2'-biphenyldiamine, >=98%
• 6,6'-Dimethyl-[1,1'-biphenyl]-2,2'-diamine
• MLS000684026
• (S)-6,6'-Dimethyl-2,2'-diaminobiphenyl
• HMS1587I15
• 2'-amino-6,6'-dimethyl[1,1'-biphenyl]-2-ylamine
• 3685-06-1
• (R)-2,2'-Diamino-6,6'-dimethylbiphenyl
• (R)-6,6'-Dimethyl-[1,1'-biphenyl]-2,2'-diamine
• MCUUKQCKNKUMBP-UHFFFAOYSA-N
• SCHEMBL3462069
• HMS2740P14
• 20261-65-8
• AKOS002161918
• 6,6'-Diamino-2,2'-ditolyl
• (R)-6,6'-Dimethyl-2,2'-diaminobiphenyl
• Oprea1_421415
• [1,1'-Biphenyl]-2,2'-diamine, 6,6'-dimethyl-
• (R)-(+)-6,6'-Dimethyl-2,2'-biphenyldiamine
• CHEMBL1729081
• 2-(2-amino-6-methylphenyl)-3-methylaniline
• 2,2'-Diamino-6,6'-dimethylbiphenyl
• DTXSID90903238
• SB79278
• 6,6'-dimethyl-2,2'-diamino-1,1'-biphenyl
• (2'-amino-6,6'-dimethyl-2-biphenylyl)amine
• (S)-2,2mu-Diamino-6,6mu-dimethylbiphenyl, (S)-6,6mu-Dimethyl-2,2mu-diaminobiphenyl, (S)-6,6mu-Dimethyl-1,1mu-biphenyl-2,2mu-diamine, (S)-6,6mu-Dimethyl-1,1mu-biphenyl-2,2mu-diyldiamine
• NoName_3867
• 3685-05-0
• Oprea1_742699
• SMR000291667
• FT-0704003
• Y13606
• (R)-(+)-6,6'-Dimethyl-2,2'-biphenyldiamine, >=98%
• (S)-6,6'-Dimethyl-[1,1'-biphenyl]-2,2'-diamine
• STK964132
• biphenyl, 2,2'-diamino-6,6'-dimethyl-
• DB-066102
• 6,6'-dimethylbiphenyl-2,2'-diamine

• Inchi： InChI=1S/C14H16N2/c1-9-5-3-7-11(15)13(9)14-10(2)6-4-8-12(14)16/h3-8H,15-16H2,1-2H3
• InChI Key： MCUUKQCKNKUMBP-UHFFFAOYSA-N
• SMILES： CC1C=CC=C(N)C=1C1=C(C)C=CC=C1N

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52Ų

[1,1'-Biphenyl]-2,2'-diamine,6,6'-dimethyl-, (1S)- Security Information

• Hazard Category Code： 22-36/37/38-50
• Safety Instruction： 26-61
• Hazardous Material Identification：

[1,1'-Biphenyl]-2,2'-diamine,6,6'-dimethyl-, (1S)- Customs Data

• HS CODE：29215900